Cas no 138807-89-3 (Heptanenitrile, 2,4-dimethyl-)

• Product Name: Heptanenitrile, 2,4-dimethyl-
• CAS No: 138807-89-3
• MF: C₉H₁₇N
• MW: 139.23798251152
• CID: 1255129
• Update Time: 2024-08-04

Heptanenitrile, 2,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Heptanenitrile, 2,4-dimethyl-

• Inchi： 1S/C9H17N/c1-4-5-8(2)6-9(3)7-10/h8-9H,4-6H2,1-3H3
• InChI Key： QUZORJRUJDQOIT-UHFFFAOYSA-N
• SMILES： C(#N)C(C)CC(C)CCC

Computed Properties

• Exact Mass: 139.13621

Experimental Properties

• Density: 0.813±0.06 g/cm3(Predicted)
• Boiling Point: 203.3±8.0 °C(Predicted)
• PSA: 23.79